Cas no 309976-15-6 (2-Chloro-4-methoxy-1,8-naphthyridine)

• Product Name: 2-Chloro-4-methoxy-1,8-naphthyridine
• CAS No: 309976-15-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD28128358
• CID: 2112775
• PubChem ID: 53684066
• Update Time: 2025-05-21

2-Chloro-4-methoxy-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-1,8-Naphthyridine
• 2-Chloro-4-methoxy-1,8-naphthyridine

• MDL： MFCD28128358
• Inchi： 1S/C9H7ClN2O/c1-13-7-5-8(10)12-9-6(7)3-2-4-11-9/h2-5H,1H3
• InChI Key： BIQPPYGHMXVRFU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=NC2=N1)OC

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-Chloro-4-methoxy-1,8-naphthyridine

Comprehensive Overview of 2-Chloro-4-methoxy-1,8-naphthyridine (CAS No. 309976-15-6)

2-Chloro-4-methoxy-1,8-naphthyridine (CAS No. 309976-15-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This naphthyridine derivative is characterized by its unique molecular structure, featuring a chloro group at the 2-position and a methoxy group at the 4-position. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and kinase inhibitors. Researchers are increasingly exploring its potential in drug discovery, driven by the growing demand for novel therapeutic compounds.

The compound's structural versatility allows it to interact with various biological targets, making it a focal point in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to cancer treatment and inflammatory diseases. With the rise of personalized medicine, 2-Chloro-4-methoxy-1,8-naphthyridine is being investigated for its potential to address unmet medical needs. Its synthetic accessibility and scalability further enhance its appeal for industrial applications.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis methods. Researchers are optimizing its production to minimize environmental impact, leveraging catalytic processes and solvent-free reactions. Such advancements resonate with the global push for eco-friendly pharmaceuticals, a topic frequently searched by professionals in the field. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

The analytical characterization of 2-Chloro-4-methoxy-1,8-naphthyridine involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in pharmaceutical manufacturing. As the industry shifts toward data-driven decision-making, the compound's well-documented spectral data facilitates its integration into computational chemistry models and AI-assisted drug design platforms.

Beyond pharmaceuticals, 2-Chloro-4-methoxy-1,8-naphthyridine finds applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its electron-deficient core enables unique optoelectronic properties, aligning with the surge in demand for advanced functional materials. This dual utility in life sciences and materials engineering underscores its interdisciplinary significance.

In summary, 2-Chloro-4-methoxy-1,8-naphthyridine (CAS No. 309976-15-6) represents a multifaceted compound with broad applicability. Its relevance to cutting-edge research and industrial innovation positions it as a key player in the evolving landscape of chemical sciences. As interest grows in targeted therapies and sustainable technologies, this compound is poised to remain at the forefront of scientific inquiry.